2-Fluoro-6-[(trimethylsilyl)ethynyl]benzaldehyde

• Molecular Formula: C12H13FOSi
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 2-fluoro-6-(2-trimethylsilylethynyl)benzaldehyde
• InChI: InChI=1S/C12H13FOSi/c1-15(2,3)8-7-10-5-4-6-12(13)11(10)9-14/h4-6,9H,1-3H3
• InChI Key: SYSNTHNGAHYWOH-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=C(C(=CC=C1)F)C=O

Description

2-Fluoro-6-[(trimethylsilyl)ethynyl]benzaldehyde is a useful research compound. Its molecular formula is C12H13FOSi and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2-bromo-6-fluorobenzaldehyde (Description 39; 10.0 g, 49.3 mmol) and (trimethylsilyl) acetylene (13.94 ml, 98.6 mmol) in anhydrous N,N-dimethylformamide (250 ml) under an atmosphere of nitrogen was added triethylamine (10.25 ml, 73.95 mmol), copper (I) iodide (0.94 g, 4.93 mmol) and Pd(PPh3)2Cl2 (1.73 g, 2.47 mmol). The mixture was degassed and stirred at room temperature overnight. The mixture was poured into water (600 ml) and extracted with ethyl acetate (3×200 ml). The combined organic layers were washed with water (3×300 ml), brine (200 ml) then dried over Na2SO4 and evaporated. The residue was purified by column chromatography on silica gel eluting with 5% Et2O in iso-hexanes to give the title compound (10.38 g, 95%).